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2,2,2-Trifluoroethyl

trichloromethanesulfonate

Cat. No.: B1293860 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
2,2,2-Trifluoroethyl trichloromethanesulfonate, identified by the CAS number 23199-56-6, is

a halogenated organic compound of significant interest in synthetic chemistry. Its structure,

featuring a trifluoroethyl group and a trichloromethanesulfonate ester, imparts unique reactivity,

making it a potentially valuable reagent. The trifluoroethyl moiety is known to enhance the

thermal stability, lipophilicity, and metabolic resistance of parent molecules, attributes that are

highly sought after in the design of novel pharmaceuticals and agrochemicals. The

trichloromethanesulfonate group, a derivative of sulfonic acid, is anticipated to be a good

leaving group in nucleophilic substitution reactions, analogous to the widely used tosylates,

mesylates, and triflates.

This technical guide provides a comprehensive overview of the physicochemical properties,

synthesis, and safety considerations for 2,2,2-Trifluoroethyl trichloromethanesulfonate, with

a particular focus on its boiling point.

Physicochemical Properties
A thorough understanding of a compound's physical and chemical properties is fundamental to

its application in research and development. The properties of 2,2,2-Trifluoroethyl
trichloromethanesulfonate are summarized in the table below.
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Property Value Source(s)

Molecular Formula C₃H₂Cl₃F₃O₃S [1][2]

Molecular Weight 281.47 g/mol [2]

CAS Number 23199-56-6 [1][2]

Appearance Colorless to pale yellow liquid [1]

Boiling Point 84 - 86 °C at 20 mmHg [2]

233 °C at 760 mmHg [3]

Melting Point -70 °C [2]

Density 1.714 g/cm³ [2]

Refractive Index 1.4238 [4]

It is important to note the discrepancy in the reported boiling points. The value of 84-86 °C was

measured under reduced pressure (20 mmHg), a common practice for purifying high-boiling or

thermally sensitive compounds.[2] The higher value of 233 °C is reported at atmospheric

pressure (760 mmHg) and is a calculated estimate.[3] The significant difference between these

values underscores the importance of specifying the pressure when reporting boiling points.

For practical laboratory applications involving distillation, the boiling point at reduced pressure

is often more relevant.

Synthesis of 2,2,2-Trifluoroethyl
trichloromethanesulfonate
The synthesis of 2,2,2-Trifluoroethyl trichloromethanesulfonate involves the esterification of

2,2,2-trifluoroethanol with trichloromethanesulfonyl chloride.[2] While a detailed, peer-reviewed

experimental protocol for this specific reaction is not readily available, a robust procedure can

be designed based on well-established methods for the synthesis of other sulfonate esters,

such as 2,2,2-trifluoroethyl methanesulfonate.[1]

The underlying principle of this reaction is the nucleophilic attack of the hydroxyl group of 2,2,2-

trifluoroethanol on the electrophilic sulfur atom of trichloromethanesulfonyl chloride. The
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reaction is typically carried out in the presence of a non-nucleophilic base, such as

triethylamine or pyridine, to neutralize the hydrochloric acid byproduct.
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Reactants

Reaction

Products

2,2,2-Trifluoroethanol
(CF₃CH₂OH)

Nucleophilic Acyl Substitution

Trichloromethanesulfonyl Chloride
(CCl₃SO₂Cl)

Base
(e.g., Triethylamine)

HCl scavenger

2,2,2-Trifluoroethyl trichloromethanesulfonate Triethylammonium chloride
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Start

Combine 2,2,2-trifluoroethanol,
triethylamine, and anhydrous CH₂Cl₂

in a flask under N₂ at 0 °C

Add trichloromethanesulfonyl chloride
in CH₂Cl₂ dropwise at 0 °C

Warm to room temperature
and stir for 2-4 hours

Quench with water,
separate layers, and wash

organic phase (HCl, NaHCO₃, brine)

Dry organic layer (e.g., MgSO₄),
filter, and concentrate

Purify by vacuum distillation

End

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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